Cas no 2411296-00-7 (4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride)

• Product Name: 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride
• CAS No: 2411296-00-7
• MF: C₁₀H₁₅FN₄O₂S
• MW: 274.315103769302
• CID: 6465909
• PubChem ID: 154880443
• Update Time: 2025-10-30

4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26582015
• Z3759290182
• 4-[1-(pyrazin-2-yl)ethyl]piperazine-1-sulfonyl fluoride
• 2411296-00-7
• 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride

• Inchi： 1S/C10H15FN4O2S/c1-9(10-8-12-2-3-13-10)14-4-6-15(7-5-14)18(11,16)17/h2-3,8-9H,4-7H2,1H3
• InChI Key： ANYLWDJYXBYCMO-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(C2C=NC=CN=2)C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 274.08997507g/mol
• Monoisotopic Mass: 274.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride

Introduction to 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride (CAS No. 2411296-00-7)

4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, identified by its CAS number 2411296-00-7, is a fluorinated sulfonyl fluoride derivative with a piperazine core, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both pyrazine and piperazine moieties in its structure endows it with unique chemical properties that are highly relevant to medicinal chemistry.

The structure of 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride features a sulfonyl fluoride group attached to a piperazine ring, which is further substituted with a 1-pyrazin-2-yl ethyl side chain. This configuration makes it an attractive scaffold for designing novel compounds with potential therapeutic applications. The fluorine atom in the sulfonyl fluoride group is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems, particularly those involving the serotonin and dopamine pathways. The piperazine moiety in 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride is known to interact with various neurotransmitter receptors, making it a promising candidate for the synthesis of psychoactive agents. Additionally, the pyrazine ring contributes to the compound's ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) drug discovery.

One of the most compelling aspects of 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride is its utility as a building block in medicinal chemistry. The sulfonyl fluoride group can be readily converted into other functional groups through nucleophilic substitution reactions, allowing for the facile synthesis of a wide range of derivatives. This flexibility has made it a popular choice for researchers seeking to explore novel pharmacophores.

Recent studies have highlighted the potential of fluorinated sulfonyl compounds in oncology research. The electron-withdrawing nature of the sulfonyl group and the electron-donating effect of the pyrazine ring create a balance that can enhance binding interactions with biological targets. Furthermore, the fluorine atom's ability to participate in dipole-dipole interactions and hydrogen bonding further contributes to its role as an effective pharmacophore.

The synthesis of 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride typically involves multi-step organic transformations, starting from commercially available precursors such as 1-pyrazinamine and ethylene oxide. The introduction of the sulfonyl fluoride group is often achieved through fluorosulfonation reactions, which require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In drug discovery pipelines, 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride has been employed in the development of kinase inhibitors, which are critical for treating various types of cancer. The compound's ability to mimic natural substrates and interfere with enzyme activity has been exploited to design molecules that selectively inhibit aberrant signaling pathways in tumor cells. Preclinical studies have demonstrated promising results, suggesting its potential as a lead compound or intermediate in oncology drug development.

The versatility of 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride extends beyond oncology; it has also shown promise in neurodegenerative disease research. For instance, its structural features are reminiscent of known antipsychotic and antidepressant agents, suggesting that derivatives of this compound could exhibit similar therapeutic effects. Researchers are exploring its potential as a precursor for novel treatments targeting disorders such as Alzheimer's disease and Parkinson's disease.

The impact of fluorine atoms on drug metabolism is another area where 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride plays a significant role. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to enzymatic degradation. This property can lead to longer half-lives and more consistent therapeutic effects upon administration. As such, this compound serves as an invaluable tool for medicinal chemists seeking to optimize drug candidates for clinical use.

Computational chemistry has also been leveraged to study the interactions between 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride and biological targets. Molecular modeling techniques have provided insights into how this compound binds to receptors and enzymes at an atomic level. These studies have guided the design of analogs with enhanced potency and selectivity, further underscoring its importance in drug discovery efforts.

The future prospects for 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride are bright, with ongoing research exploring new synthetic routes and applications. As our understanding of disease mechanisms continues to evolve, so too will our ability to harness this versatile intermediate for therapeutic purposes. Whether used as a starting material or as part of a final drug candidate, 4-(1-Pyrazin-2-ylethyl)piperazine-1-sulfonyl fluoride remains a cornerstone in modern pharmaceutical research.